Cas no 2731014-35-8 (1-(3-cyclopropyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-cyclopropyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2731014-35-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5465049
• Update Time: 2025-10-30

1-(3-cyclopropyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z5347179102
• 1-(3-cyclopropyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C10H12N2O/c13-7-10(4-5-10)12-6-3-9(11-12)8-1-2-8/h3,6-8H,1-2,4-5H2
• InChI Key： KZBCLQXPYZNGPB-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)N1C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 176.094963011 g/mol
• Monoisotopic Mass: 176.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9
• Molecular Weight: 176.21

Additional information on 1-(3-cyclopropyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde

1-(3-Cyclopropyl-1H-Pyrazol-1-yl)Cyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-(3-Cyclopropyl-1H-Pyrazol-1-yl)Cyclopropane-1-Carbaldehyde, identified by the CAS number 2731014-35-8, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule combines a cyclopropane ring with a pyrazole moiety, creating a structure that is both chemically intriguing and functionally versatile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The cyclopropyl group is then introduced through a series of coupling reactions, followed by the aldehyde functionalization. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for large-scale production.

One of the most notable aspects of 1-(3-Cyclopropyl-1H-Pyrazol-1-yl)Cyclopropane-1-Carbaldehyde is its ability to act as a precursor in the development of bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the design of kinase inhibitors and other enzyme-targeting agents. The cyclopropane ring contributes to the molecule's stability and rigidity, while the pyrazole group provides sites for hydrogen bonding and other intermolecular interactions.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest studies on this compound have focused on its application in polymer chemistry. By incorporating this aldehyde group into polymeric materials, researchers have demonstrated enhanced thermal stability and mechanical properties. This innovation opens up new possibilities for its use in high-performance polymers for aerospace and automotive industries.

Moreover, the compound has shown promise in agrochemical applications. Its ability to act as a plant growth regulator has been explored in recent field trials, with encouraging results suggesting potential use in sustainable agriculture practices.

In conclusion, 1-(3-Cyclopropyl-1H-Pyrazol-1-yl)Cyclopropane-1-Carbaldehyde stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields.